Cas no 178748-05-5 (methyl 2-fluoro-3-(trifluoromethyl)benzoate)

• Product Name: methyl 2-fluoro-3-(trifluoromethyl)benzoate
• CAS No: 178748-05-5
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD06203703
• CID: 135187
• PubChem ID: 18925654
• Update Time: 2025-06-14

methyl 2-fluoro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-fluoro-3-(trifluoromethyl)-, methyl ester
• 2-FLUORO-3-(TRIFLUOROMETHYL)PHENYLACETIC ACID
• 2-FLUORO-3-TRIFLUOROETHYLPHENYLACETIC ACID
• Methyl 2-fluoro-3-(trifluoromethyl)benzoate
• RARECHEM AL BO 0627
• 2-(2-fluoro-3-(trifluoromethyl)phenyl)acetic acid
• 2-Fluoro-3-(trifluoromethyl)benzoic acid methyl ester
• Benzoic acid, 2-fluoro-3-(trifluoroMethyl)-, Methyl ester
• 178748-05-5
• 2-Fluoro-3-(trifluoromethyl)benzoicacid methylester
• A21976
• METHYL 2-FLUORO-3-TRIFLUOROMETHYLBENZOATE
• MFCD06203703
• AS-46047
• SCHEMBL5239843
• METHYL2-FLUORO-3-(TRIFLUOROMETHYL)BENZOATE
• 2-Fluoro-3-trifluoromethylbenzoic acid, methyl ester
• CS-0192187
• AKOS015995349
• CL8538
• methyl 2-fluoro-3-(trifluoromethyl)benzoate

• MDL： MFCD06203703
• Inchi： 1S/C9H6F4O2/c1-15-8(14)5-3-2-4-6(7(5)10)9(11,12)13/h2-4H,1H3
• InChI Key： XOUMAABXMXACFQ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 222.03000
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.345
• Melting Point: 113-116 °C(lit.)
• Boiling Point: 228 ºC
• Flash Point: 89 ºC
• PSA: 37.30000
• LogP: 2.47160
• Solubility: Not determined

methyl 2-fluoro-3-(trifluoromethyl)benzoate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-fluoro-3-(trifluoromethyl)benzoate

Comprehensive Analysis of Methyl 2-Fluoro-3-(Trifluoromethyl)Benzoate (CAS No. 178748-05-5): Properties, Applications, and Industry Trends

Methyl 2-fluoro-3-(trifluoromethyl)benzoate (CAS No. 178748-05-5) is a fluorinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and trifluoromethyl substituents, exhibits unique physicochemical properties that make it valuable for synthetic applications. Its molecular structure combines the reactivity of a benzoate ester with the electron-withdrawing effects of fluorine atoms, enabling versatile transformations in organic synthesis.

In recent years, the demand for fluorinated compounds like methyl 2-fluoro-3-(trifluoromethyl)benzoate has surged due to their role in drug discovery. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity in active pharmaceutical ingredients (APIs). Researchers frequently search for "CAS 178748-05-5 supplier" or "fluorinated benzoate derivatives," reflecting its industrial importance. The compound’s trifluoromethyl group is particularly sought after for its lipophilicity-modulating effects, a hot topic in medicinal chemistry.

From a synthetic perspective, methyl 2-fluoro-3-(trifluoromethyl)benzoate serves as a building block for heterocyclic compounds and crop protection agents. Its ester moiety allows facile hydrolysis or transesterification, while the fluoro substituent directs electrophilic aromatic substitutions. Laboratories optimizing "green chemistry protocols" for fluorination often explore this compound’s derivatives, aligning with sustainability trends. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical parameter for regulatory compliance.

The compound’s thermal stability (decomposition >200°C) and solubility profile (organic solvent compatibility) make it suitable for scalable processes. Industry forums frequently discuss "scaling up fluorinated intermediates" or "CAS 178748-05-5 batch synthesis," highlighting operational challenges. Notably, its low acute toxicity (LD50 >2000 mg/kg) supports safer handling compared to traditional halogenated analogs, a key consideration for ESG-focused manufacturers.

Emerging applications include its use in liquid crystal materials and OLED precursors, where fluorine’s electronic effects tune emission properties. Patent analyses reveal growing interest in "178748-05-5 derivatives for optoelectronics," coinciding with the rise of flexible displays. Storage recommendations (ambient temperature, inert atmosphere) and compatibility with Grignard reagents/palladium catalysis are frequently documented in technical datasheets.

In conclusion, methyl 2-fluoro-3-(trifluoromethyl)benzoate exemplifies how targeted fluorination drives innovation across industries. Its synergy with C-H activation methodologies and late-stage functionalization techniques positions it as a staple in modern synthetic toolkits. As AI-assisted molecular design gains traction, compounds like CAS 178748-05-5 will remain pivotal in addressing global challenges from drug resistance to energy-efficient materials.